Cas no 91857-86-2 (3-phenyl-1H-pyrazol-4-amine)

3-phenyl-1H-pyrazol-4-amine structure
3-phenyl-1H-pyrazol-4-amine structure
Product Name:3-phenyl-1H-pyrazol-4-amine
CAS No:91857-86-2
MF:C9H9N3
MW:159.187861204147
MDL:MFCD04035702
CID:809352
PubChem ID:12327105
Update Time:2024-10-26

3-phenyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Phenyl-1H-pyrazol-4-amine
    • 1H-Pyrazol-4-amine,3-phenyl-
    • 3-phenyl-1H-pyrazol-4-amine
    • 5-phenyl-1H-pyrazol-4-aMine 2HCl H2O
    • 1H-Pyrazol-4-amine,3-phenyl
    • 4-amino-3-phenyl-1H-pyrazole
    • 5-phenyl-1H-pyrazol-4-amine(SALTDATA: FREE)
    • 3-Phenyl-1H-pyrazol-4-amine (ACI)
    • AKOS010654452
    • EN300-113013
    • 5-Phenyl-1H-pyrazol-4-amine, AldrichCPR
    • YLYPTGYHGCWJGN-UHFFFAOYSA-N
    • Pyrazole, 4-amino-5-phenyl-
    • BS-38666
    • 1H-Pyrazol-4-amine, 3-phenyl-
    • Z1465461602
    • 91857-86-2
    • SCHEMBL544500
    • 1H-Pyrazol-4-amine, 3-phenyl-
    • 4-Amino-5-phenylpyrazole
    • CS-0156351
    • MFCD01693716
    • D85523
    • amino-phenylpyrazole
    • AKOS022185068
    • MDL: MFCD04035702
    • Inchi: 1S/C9H9N3/c10-8-6-11-12-9(8)7-4-2-1-3-5-7/h1-6H,10H2,(H,11,12)
    • InChI Key: YLYPTGYHGCWJGN-UHFFFAOYSA-N
    • SMILES: N1=C(C2C=CC=CC=2)C(N)=CN1

Computed Properties

  • Exact Mass: 159.08000
  • Monoisotopic Mass: 159.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.70000
  • LogP: 2.24010

3-phenyl-1H-pyrazol-4-amine Pricemore >>

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3-phenyl-1H-pyrazol-4-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  3 h, 70 °C
Reference
Preparation of heteroaryl aryl ureas for treating conditions associated with STING activity
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  1.5 h, rt; rt → reflux; 1.5 h, reflux
Reference
Preparation of 1H-pyrazolo[4,3-c]isoquinoline derivatives as antitumor agents
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
Preparation of 1H-pyrazolo[4,3-c]isoquinoline derivatives as antitumor agents
, France, , ,

Production Method 4

Reaction Conditions
Reference
Anti-inflammatory properties of a series of 4-amino-5-arylpyrazoles
Tarzia, G.; Panzone, G.; De Paoli, A.; Schiatti, P.; Selva, D., Farmaco, 1984, 39(7), 618-36

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Toluene ;  5 h, reflux; cooled
Reference
Microwave-assisted organic synthesis: the Gabriel approach as a route to new pyrazolylhydrazonoazoles
Al-Mousawi, Saleh M.; El-Apasery, Morsy A.; Al-Kanderi, Najat H., ARKIVOC (Gainesville, 2008, (16), 268-278

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  3 h, 70 °C
Reference
Compounds and compositions for treating conditions associated with STING activity such as cancer using STING inhibitors
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrazine, hydrobromide (1:1) Solvents: Ethanol
Reference
A convenient one-pot synthesis of 4-amino-3-arylpyrazoles from α-(phthaloylamino)acetophenones
Chen, Chen; Wilcoxen, Keith; McCarthy, James R., Tetrahedron Letters, 1998, 39(45), 8229-8232

Production Method 8

Reaction Conditions
Reference
Preparation of adenosine kinase-inhibiting purine nucleoside analogs as antiinflammatory agents
, World Intellectual Property Organization, , ,

3-phenyl-1H-pyrazol-4-amine Raw materials

3-phenyl-1H-pyrazol-4-amine Preparation Products

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